Genz-669178
Genz-669178
Genz-669178 is a wild-type Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1254834-91-7
VCID:
InChI:
InChI=1S/C17H14N4OS/c1-10-19-16-11(9-18)3-2-4-13(16)21(10)15-8-7-14(23-15)17(22)20-12-5-6-12/h2-4,7-8,12H,5-6H2,1H3,(H,20,22)
SMILES:
O=C(C1=CC=C(N2C3=CC=CC(C#N)=C3N=C2C)S1)NC4CC4
Molecular Formula:
C17H14N4OS
Molecular Weight:
322.38
Genz-669178
CAS No.: 1254834-91-7
Inhibitors
VCID:
Molecular Formula: C17H14N4OS
Molecular Weight: 322.38
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1254834-91-7 |
|---|---|
| Product Name | Genz-669178 |
| Molecular Formula | C17H14N4OS |
| Molecular Weight | 322.38 |
| IUPAC Name | 5-(4-Cyano-2-methyl-1H-benzimidazol)-1-yl-N-cyclopropyl-2-thiophenecarboxamide |
| Standard InChI | InChI=1S/C17H14N4OS/c1-10-19-16-11(9-18)3-2-4-13(16)21(10)15-8-7-14(23-15)17(22)20-12-5-6-12/h2-4,7-8,12H,5-6H2,1H3,(H,20,22) |
| Standard InChIKey | XRXYHTFKWSMTFI-UHFFFAOYSA-N |
| SMILES | O=C(C1=CC=C(N2C3=CC=CC(C#N)=C3N=C2C)S1)NC4CC4 |
| Appearance | Solid powder |
| Description | Genz-669178 is a wild-type Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Genz-669178; Genz-669178; Genz-669178; |
| Reference | 1: Lukens AK, Ross LS, Heidebrecht R, Javier Gamo F, Lafuente-Monasterio MJ, Booker ML, Hartl DL, Wiegand RC, Wirth DF. Harnessing evolutionary fitness in Plasmodium falciparum for drug discovery and suppressing resistance. Proc Natl Acad Sci U S A. 2014 Jan 14;111(2):799-804. doi: 10.1073/pnas.1320886110. Epub 2013 Dec 31. PubMed PMID: 24381157; PubMed Central PMCID: PMC3896170. |
| Last Modified | Aug 20 2021 |
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